Cas no 132204-10-5 ((2R)-2-amino-N,3-dimethylbutanamide)

• Product Name: (2R)-2-amino-N,3-dimethylbutanamide
• CAS No: 132204-10-5
• MF: C₆H₁₄N₂O
• MW: 130.188161373138
• MDL: MFCD19205591
• CID: 5617717
• PubChem ID: 13491008
• Update Time: 2025-10-25

(2R)-2-amino-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS006342548
• EN300-2995631
• 132204-10-5
• SCHEMBL6671727
• (2R)-2-amino-N,3-dimethylbutanamide
• (R)-2-amino-N,3-dimethylbutanamide
• Butanamide, 2-amino-N,3-dimethyl-, (R)- (9CI)

• MDL： MFCD19205591
• Inchi： 1S/C6H14N2O/c1-4(2)5(7)6(9)8-3/h4-5H,7H2,1-3H3,(H,8,9)/t5-/m1/s1
• InChI Key： OKTIZBDONHCJEL-RXMQYKEDSA-N
• SMILES： O=C([C@@H](C(C)C)N)NC

Computed Properties

• Exact Mass: 130.110613074g/mol
• Monoisotopic Mass: 130.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 0.943±0.06 g/cm3(Predicted)
• Boiling Point: 259.3±23.0 °C(Predicted)
• pka: 15.54±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-N,3-dimethylbutanamide

(2R)-2-amino-N,3-dimethylbutanamide: A Comprehensive Overview

(2R)-2-amino-N,3-dimethylbutanamide, identified by the CAS registry number 132204-10-5, is a versatile organic compound with significant applications in various fields. This compound, characterized by its amino acid derivative structure, has garnered attention due to its unique chemical properties and potential in drug development. Recent studies have highlighted its role in enhancing bioavailability and stability in pharmaceutical formulations.

The molecular structure of (2R)-2-amino-N,3-dimethylbutanamide comprises a central amino group attached to a chiral carbon, which is further connected to a dimethylbutanamide moiety. This configuration not only imparts stereochemical specificity but also contributes to its solubility and absorption characteristics. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, particularly in the development of peptide-based drugs.

Recent advancements in synthetic chemistry have optimized the production of (2R)-2-amino-N,3-dimethylbutanamide, making it more accessible for large-scale applications. Techniques such as asymmetric catalysis and enzymatic synthesis have been employed to enhance yield and purity. These methods are particularly valuable in the pharmaceutical industry, where high-quality intermediates are essential for drug manufacturing.

In terms of biological activity, studies have demonstrated that (2R)-2-amino-N,3-dimethylbutanamide exhibits promising antioxidant properties. This has led to its investigation as a potential therapeutic agent in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Preclinical trials have shown that it can effectively scavenge free radicals without inducing cytotoxicity, making it a safe candidate for further exploration.

The application of (2R)-2-amino-N,3-dimethylbutanamide extends beyond pharmacology into the realm of food science. Its ability to act as a flavor enhancer and stabilizer has made it a valuable additive in the food industry. Recent research has focused on its impact on food shelf life and sensory qualities, with promising results indicating its potential as a natural alternative to synthetic additives.

In conclusion, (2R)-2-amino-N,3-dimethylbutanamide, with its CAS number 132204-10-5, stands out as a multifaceted compound with diverse applications. Its chemical versatility and biological efficacy continue to drive innovation across various sectors. As research progresses, this compound is poised to play an even greater role in advancing both medicinal and industrial frontiers.